Cas no 955114-82-6 (4-Ethyl-2H-1,2,3-Triazole)

• Product Name: 4-Ethyl-2H-1,2,3-Triazole
• CAS No: 955114-82-6
• MF: C₄H₇N₃
• MW: 97.1184799671173
• CID: 2124216
• PubChem ID: 14794987
• Update Time: 2024-03-01

4-Ethyl-2H-1,2,3-Triazole Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2H-1,2,3-Triazole
• ethyltriazole
• 5-ethyltriazole
• 5-ethyl-1H-1,2,3-Triazole
• 4-ethyl-2H-[1,2,3]triazole
• SRZBHUBTUHPBDP-UHFFFAOYSA-N
• 4-Ethyl-2H-1,2,3-Triazole

• Inchi： 1S/C4H7N3/c1-2-4-3-5-7-6-4/h3H,2H2,1H3,(H,5,6,7)
• InChI Key： SRZBHUBTUHPBDP-UHFFFAOYSA-N
• SMILES： N1=C(C=NN1)CC

Computed Properties

• Exact Mass: 97.063997236g/mol
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles